Cas no 34661-79-5 (2-Demethoxy-4-methoxy Urapidil)

2-Demethoxy-4-methoxy Urapidil structure
34661-79-5 structure
Product Name:2-Demethoxy-4-methoxy Urapidil
CAS No:34661-79-5
MF:C20H29N5O3
MW:387.475964307785
CID:1003860
PubChem ID:71315391
Update Time:2025-04-20

2-Demethoxy-4-methoxy Urapidil Chemical and Physical Properties

Names and Identifiers

    • 6-[[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]aMino]-1,3-diMethyl-2,4(1H,3H)-pyriMidinedione
    • 2-DeMethoxy-4-Methoxy Urapidil
    • 6-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propylamino]-1,3-dimethylpyrimidine-2,4-dione
    • 6-({3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl}amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • 2-Demethoxy-4-methoxyUrapidil-d4
    • 6-[[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione;
    • STL454354
    • 2,4(1H,3H)-Pyrimidinedione, 6-[[3-[4-(4-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-
    • T5YNN8C36Z
    • 34661-79-5
    • DTXSID00747468
    • 2-Demethoxy-4-methoxy Urapidil
    • Inchi: 1S/C20H29N5O3/c1-22-18(15-19(26)23(2)20(22)27)21-9-4-10-24-11-13-25(14-12-24)16-5-7-17(28-3)8-6-16/h5-8,15,21H,4,9-14H2,1-3H3
    • InChI Key: FSIVWMBBAZRTCH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1CCN(CCCNC2=CC(N(C)C(N2C)=O)=O)CC1

Computed Properties

  • Exact Mass: 387.22700
  • Monoisotopic Mass: 387.22703980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • PSA: 71.74000
  • LogP: 0.79270

2-Demethoxy-4-methoxy Urapidil Pricemore >>

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TRC
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A2B Chem LLC
AF71474-10mg
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